N-(2,4-dimethylphenyl)-2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H21N3O2S/c1-14-7-8-18(15(2)11-14)22-19(24)13-26-20-21-9-10-23(20)16-5-4-6-17(12-16)25-3/h4-12H,13H2,1-3H3,(H,22,24)
• InChI Key: BHRXDZUMQSGVKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC(=CC=C3)OC)C
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide, commonly known as DMPI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMPI belongs to the class of imidazole-based compounds and has been synthesized using various methods.

Scientific Research Applications

Analgesic Potential and Molecular Structure

A study detailed the crystal structure of a compound with similar capsaicinoid structure, emphasizing the spatial orientation of its vanilloid, amide, and dimethylphenyl groups. Such research demonstrates the importance of molecular geometry in understanding the compound's interaction with biological systems, potentially guiding the development of new analgesics (Park et al., 1995).

Anticancer Activities

Research into derivatives of similar imidazole compounds has shown promising anticancer activities against a panel of 60 different human tumor cell lines, highlighting the therapeutic potential of these molecules in oncology. Compounds exhibited significant activity, particularly against melanoma-type cell lines, demonstrating the utility of these derivatives in developing new anticancer treatments (Duran & Demirayak, 2012).

Antinociceptive Pharmacology

The antinociceptive effects of a novel nonpeptidic B1 receptor antagonist were characterized, showing significant antinociceptive actions in various pain models. This research area could be relevant for the development of new pain management therapies, exploring the role of similar compounds in modulating pain pathways (Porreca et al., 2006).

Reactivity and Computational Study

A study on imidazole derivatives, including spectroscopic characterization and computational analysis, investigated their reactivity properties. This research is crucial for understanding the chemical behavior of these compounds, with potential implications in designing molecules with specific biological activities (Hossain et al., 2018).